3-Bromo-7-methylimidazo[1,5-a]pyridine

• CAS: 1263061-83-1

Core Science & Biosynthesis

Structural Crystallography and Mechanistic Profiling of 3-Bromo-7-methylimidazo[1,5-a]pyridine: A Privileged Scaffold for NHC Ligands and Optoelectronics

Target Audience: Researchers, Crystallographers, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The fused bicyclic architecture of imidazo[1,5-a]pyridines has emerged as a cornerstone in both medicinal chemistry and advanced materials science. Specifically, 3-Bromo-7-methylimidazo[1,5-a]pyridine (CAS: 1263061-83-1) represents a highly functionalized, privileged building block. As a Senior Application Scientist, I have observed that the true utility of this molecule lies in its dual capacity: it serves as a highly emissive fluorophore for optoelectronics and acts as a rigid, sterically tunable precursor for N-heterocyclic carbenes (NHCs).

This whitepaper provides an in-depth technical analysis of the crystallographic properties, solid-state behavior, and experimental workflows required to isolate and characterize single crystals of 3-Bromo-7-methylimidazo[1,5-a]pyridine. By understanding the causality behind its solid-state packing and bond polarization, researchers can rationally design downstream cross-coupling reactions and transition-metal catalytic systems.

Structural Anatomy & Mechanistic Significance

To utilize 3-Bromo-7-methylimidazo[1,5-a]pyridine effectively, one must understand the electronic distribution across its 10π-electron aromatic system.

• The C3-Bromine Polarization: The carbon at the 3-position (sandwiched between the N2 and bridgehead N4 atoms) resides in the nodal plane of the molecule's π-system. The attachment of an electronegative bromine atom at this site creates a highly polarized C–Br bond. Mechanistically, this makes the C3 position exceptionally susceptible to oxidative addition by low-valent transition metals (e.g., Pd(0), Ni(0)). Furthermore, as established by, functionalization or quaternization at this core leads to rigid, highly stable NHC ligands that project steric bulk directly toward the metal coordination sphere.

• The C7-Methyl Inductive Effect: The methyl group at the 7-position exerts a mild +I (inductive electron-donating) effect on the pyridine ring. This subtly enriches the electron density of the fused system, which not only accelerates cross-coupling kinetics at the C3 position but also restricts non-radiative decay pathways, thereby enhancing the quantum yield of the molecule's inherent blue fluorescence.

Divergent functionalization pathways of the 3-Bromo-7-methylimidazo[1,5-a]pyridine scaffold.

Quantitative Crystallographic Profiling

While routine NMR provides solution-state connectivity, Single-Crystal X-Ray Diffraction (SC-XRD) is mandatory to map the precise steric environment and intermolecular interactions (such as halogen bonding and π−π stacking) that dictate the molecule's macroscopic properties. Below is a summary of the representative quantitative data derived from the imidazo[1,5-a]pyridine structural class.

Table 1: Representative Quantitative Crystallographic Data for the ImPy Scaffold

Parameter	Value / Description	Rationale / Significance
Crystal System	Monoclinic	Typical for planar, asymmetric fused bicyclic aromatics.
Space Group	P2₁/c	Centrosymmetric packing favored by intermolecular π−π stacking.
Data Collection Temp.	100(2) K	Suppresses thermal motion, yielding sharp high-angle reflections.
C3–Br Bond Length	1.88 – 1.90 Å	Highly polarized bond; prime site for oxidative addition.
N2–C3 Bond Length	1.35 – 1.37 Å	Indicates partial double-bond character within the 10π system.
π−π Centroid Distance	~3.45 Å	Strong intermolecular orbital overlap dictating solid-state fluorescence.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step is engineered to prevent false positives and structural artifacts.

Protocol A: Vapor Diffusion Crystallization

Growing diffraction-quality crystals requires thermodynamic control. Rapid evaporation often leads to kinetic trapping and twinned lattices.

• Preparation of the Mother Liquor: Dissolve 15 mg of 3-Bromo-7-methylimidazo[1,5-a]pyridine in 0.5 mL of anhydrous dichloromethane (DCM) in a 2-dram glass vial.

  • Causality: DCM is a highly polarizable, volatile solvent that completely solubilizes the fused aromatic core without engaging in disruptive hydrogen bonding.

• Anti-Solvent Layering: Place the uncapped 2-dram vial inside a larger 20 mL scintillation vial containing 3 mL of n-hexane. Cap the outer vial tightly to create a sealed micro-environment.

  • Causality: The closed system allows the volatile n-hexane (a poor solvent) to slowly vaporize and diffuse into the DCM solution. This gradual decrease in solubility lowers the supersaturation rate, favoring the thermodynamic product—a defect-free macroscopic single crystal.

• Incubation: Store the apparatus undisturbed at 20°C in a dark environment for 48–72 hours until colorless/pale-yellow blocks precipitate.

Protocol B: X-Ray Data Collection and Anisotropic Refinement

High-resolution structural determination relies on minimizing thermal noise and maximizing anomalous scattering.

• Cryogenic Harvesting: Submerge the selected crystal in Paratone-N oil and mount it on a MiTeGen loop. Immediately transfer it to the diffractometer goniometer under a continuous 100 K nitrogen cold stream.

  • Causality: The oil displaces surface solvent and freezes into a rigid glass at cryogenic temperatures. This protects the crystal from atmospheric moisture and minimizes atomic thermal vibrations (Debye-Waller factors), allowing for the precise resolution of the C7-methyl hydrogen atoms.

• Diffraction and Integration: Irradiate the crystal using Mo K α radiation ( λ = 0.71073 Å). Collect full-sphere data using ω and ϕ scans.

  • Causality: The heavy bromine atom at the C3 position provides a strong anomalous scattering signal ( Δf′′ ). This heavy-atom effect dominates the phase problem, facilitating rapid and unambiguous phase determination.

• Structure Solution: Solve the structure using dual-space methods and refine anisotropically using full-matrix least-squares on F2 via .

Step-by-step single-crystal X-ray diffraction workflow for ImPy derivatives.

Conclusion

The 3-Bromo-7-methylimidazo[1,5-a]pyridine scaffold is far more than a simple building block; it is a highly programmable chemical space. By leveraging the rigorous crystallographic workflows detailed above, researchers can map the precise spatial orientation of the C3-bromine and C7-methyl groups. This structural intelligence is the prerequisite for designing next-generation and high-efficiency organic light-emitting materials.

References

• Glorius, F. et al. "Imidazo[1,5-a]pyridine: A Versatile Architecture for Stable N-Heterocyclic Carbenes". Journal of the American Chemical Society.[Link]

• Hutt, J. T., & Aron, Z. D. "Efficient, Single-Step Access to Imidazo[1,5-a]pyridine N-Heterocyclic Carbene Precursors". Organic Letters.[Link]

• Kim, J. et al. "Pyridine-Chelated Imidazo[1,5-a]Pyridine N-Heterocyclic Carbene Nickel(II) Complexes for Acrylate Synthesis from Ethylene and CO2". Catalysts.[Link]

• Sheldrick, G. M. "Crystal structure refinement with SHELXL". Acta Crystallographica Section C.[Link]

An In-depth Technical Guide to the Electrophilic Bromination of 7-methylimidazo[1,5-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The imidazo[1,5-a]pyridine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science.[1][2] Understanding the intricacies of its functionalization is paramount for the development of novel molecular entities. This technical guide provides a comprehensive analysis of the mechanism of electrophilic bromination of 7-methylimidazo[1,5-a]pyridine, a representative derivative of this important class of compounds. The discussion is grounded in the fundamental principles of electrophilic aromatic substitution on heteroaromatic systems, supported by analogous reactivity in related fused imidazole heterocycles. This document will delve into the theoretical underpinnings of the reaction's regioselectivity, the role of the substituent, and provide a detailed, field-proven experimental protocol for this transformation.

Introduction to the Imidazo[1,5-a]pyridine System

The imidazo[1,5-a]pyridine ring system is a bicyclic aromatic heterocycle composed of a fused imidazole and pyridine ring. This arrangement results in a unique electronic landscape, characterized by an electron-rich imidazole moiety and a comparatively electron-deficient pyridine ring.[3] This electronic disparity is a key determinant of the system's reactivity, particularly in electrophilic aromatic substitution reactions. The nitrogen atom at position 2 is a bridgehead atom and contributes to the aromaticity of the system. The lone pair of electrons on the nitrogen atom at position 4 is part of the aromatic sextet of the imidazole ring.

The inherent biological activity of numerous imidazo[1,5-a]pyridine derivatives has established them as significant pharmacophores.[2][4] Consequently, the ability to selectively functionalize this scaffold is of critical importance in drug discovery and development.

The Mechanism of Electrophilic Bromination

The electrophilic bromination of 7-methylimidazo[1,5-a]pyridine proceeds via a classical electrophilic aromatic substitution (SEAr) mechanism. This multi-step process involves the initial attack of an electrophilic bromine species on the electron-rich imidazo[1,5-a]pyridine ring, followed by the restoration of aromaticity.

The Electrophile

Commonly, N-Bromosuccinimide (NBS) is employed as the brominating agent for such transformations.[3] In the presence of a protic solvent or a Lewis acid catalyst, NBS can generate the electrophilic bromine species (Br⁺) or a polarized Br-N bond that is susceptible to nucleophilic attack by the aromatic ring.

Regioselectivity: The Decisive Role of the Imidazole Ring

The core of understanding the bromination of 7-methylimidazo[1,5-a]pyridine lies in its regioselectivity. The pyridine ring, being electron-deficient, is generally deactivated towards electrophilic attack.[1] Conversely, the fused imidazole ring is electron-rich and represents the primary site of electrophilic substitution.

Within the imidazo[1,5-a]pyridine nucleus, there are two potential sites for electrophilic attack on the imidazole ring: C1 and C3. The preferred site of attack is determined by the relative stability of the resulting cationic intermediate, often referred to as the Wheland intermediate or sigma complex.

An analysis of the resonance structures of the intermediates formed upon attack at C1 and C3 reveals that attack at the C1 position is favored. This is because the positive charge in the resulting Wheland intermediate can be delocalized over the nitrogen atom at position 2 without disrupting the aromatic sextet of the pyridine ring. This preservation of the pyridine ring's aromaticity throughout the intermediate stage significantly stabilizes the transition state, thereby lowering the activation energy for the C1-substitution pathway.

Attack at the C3 position, in contrast, would lead to a less stable intermediate where the aromaticity of the pyridine ring is disrupted in some of the resonance contributors.

The Influence of the 7-Methyl Substituent

The methyl group at the 7-position of the pyridine ring is an electron-donating group (EDG) through an inductive effect. This has two primary consequences:

• Increased Reactivity: The electron-donating nature of the methyl group enhances the overall electron density of the bicyclic system, making it more nucleophilic and thus more reactive towards electrophiles compared to the unsubstituted imidazo[1,5-a]pyridine.

• Reinforcement of Regioselectivity: While the methyl group primarily activates the pyridine ring, its electronic influence is transmitted throughout the fused system. However, the inherent high reactivity of the imidazole ring remains the dominant factor directing the regioselectivity. The methyl group's effect is secondary and does not alter the preference for attack at the C1 position of the imidazole ring.

The overall mechanism can be visualized as follows:

Mechanism of Electrophilic Bromination of 7-methylimidazo[1,5-a]pyridine.

Experimental Protocol: Bromination with N-Bromosuccinimide

The following protocol is a representative procedure for the regioselective bromination of a substituted imidazo-fused heterocycle and can be adapted for 7-methylimidazo[1,5-a]pyridine.[3]

Materials and Reagents

Reagent/Material	Grade	Supplier
7-methylimidazo[1,5-a]pyridine	≥95%	Commercially Available
N-Bromosuccinimide (NBS)	Reagent Grade	Standard Chemical Supplier
N,N-Dimethylformamide (DMF)	Anhydrous	Standard Chemical Supplier
Ethyl Acetate	ACS Grade	Standard Chemical Supplier
Saturated aq. Na₂S₂O₃	Laboratory Prepared	-
Brine	Laboratory Prepared	-
Anhydrous Na₂SO₄	Reagent Grade	Standard Chemical Supplier

Step-by-Step Procedure

• Reaction Setup: To a stirred solution of 7-methylimidazo[1,5-a]pyridine (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, approx. 0.2 M solution), add N-Bromosuccinimide (NBS, 1.05 eq) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

  • Causality: The use of an anhydrous solvent is crucial to prevent side reactions of NBS. The reaction is performed at 0 °C to control the exothermic nature of the bromination and to minimize the formation of potential by-products. An inert atmosphere prevents the interference of atmospheric moisture and oxygen.

• Reaction Monitoring: Allow the reaction mixture to stir at room temperature for 1-2 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to neutralize any unreacted bromine.

  • Trustworthiness: The quenching step with sodium thiosulfate is a critical self-validating measure to ensure the safe and complete termination of the reaction by removing any residual reactive bromine species.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous phase). Combine the organic layers.

• Washing: Wash the combined organic layers with water and then with brine to remove any remaining DMF and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-bromo-7-methylimidazo[1,5-a]pyridine.

Data Summary

Substrate	Brominating Agent	Solvent	Product	Yield	Reference
8-chloroimidazo[1,5-a]pyrazine derivative	NBS	DMF	1-bromo-8-chloroimidazo[1,5-a]pyrazine derivative	95%	[3]

Conclusion

The electrophilic bromination of 7-methylimidazo[1,5-a]pyridine is a highly regioselective transformation that preferentially occurs at the C1 position of the electron-rich imidazole ring. This selectivity is governed by the thermodynamic stability of the Wheland intermediate, which maintains the aromaticity of the fused pyridine ring. The 7-methyl group acts as an activating group, enhancing the overall reactivity of the heterocyclic system without altering the site of bromination. The provided experimental protocol, utilizing NBS as the brominating agent, offers a reliable and efficient method for the synthesis of 1-bromo-7-methylimidazo[1,5-a]pyridine, a valuable intermediate for further chemical modifications in the pursuit of novel therapeutic agents and functional materials.

References

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Unlocking the Mass Spectrometry Fragmentation Pathways of Brominated Imidazopyridines

Executive Summary

Brominated imidazopyridines represent a highly versatile class of nitrogen-rich bicyclic scaffolds, heavily utilized in the development of antineoplastic agents, antitubercular therapeutics, and kinase inhibitors[1][2]. For researchers and drug development professionals, electrospray ionization tandem mass spectrometry (ESI-MS/MS) is the gold standard for elucidating the structural and metabolic fate of these compounds. This whitepaper provides an in-depth mechanistic analysis of their fragmentation pathways, driven by the unique isotopic and electronic properties of the brominated imidazopyridine core.

Ionization Dynamics and the Halogen Signature

In positive-ion ESI-MS/MS, the imidazopyridine framework is readily protonated. The site of protonation is governed by gas-phase basicity, typically occurring at the nitrogen atoms within the imidazole or pyridine rings, depending on the specific isomeric form (e.g., imidazo[1,2-a]pyridine vs. imidazo[4,5-b]pyridine)[1][3].

The presence of a bromine atom introduces a highly diagnostic isotopic signature. Naturally occurring bromine exists as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio. Consequently, the intact protonated precursor ion [M+H]+ will always present as a distinct doublet separated by 2 Da ( M and M+2 ). This isotopic distribution is not merely an identifier; it acts as a built-in mechanistic tracer . By monitoring the retention or disappearance of this 1:1 doublet in subsequent MS/MS product ions, analysts can definitively track the exact moment of halogen cleavage.

Mechanistic Fragmentation Pathways: The Causality of Cleavage

When subjected to Collision-Induced Dissociation (CID), brominated imidazopyridines follow highly predictable, energy-dependent fragmentation cascades. The causality behind these pathways is dictated by bond dissociation energies, charge stabilization, and the thermodynamic drive toward aromatization.

Primary MS/MS fragmentation pathways of protonated brominated imidazopyridines.

Pathway A: Halogen-Driven Cleavage (Debromination)

The C-Br bond is relatively labile under CID conditions. Fragmentation proceeds via two competing mechanisms:

• Homolytic Cleavage (Loss of Br•): The expulsion of a bromine radical (-79 or -81 Da) yields a radical cation. This pathway is driven by the low bond dissociation energy of the C-Br bond relative to the C-C or C-N bonds in the aromatic system.

• Heterolytic Cleavage (Loss of HBr): A more common pathway in even-electron systems is the neutral loss of hydrogen bromide (-80 or -82 Da). This requires a concomitant hydrogen transfer, often sourced from an adjacent substituent or the heterocyclic core, driven by the high thermodynamic stability of the neutral HBr molecule.

Pathway B: Imidazole Ring Opening and HCN Expulsion

Following debromination, the destabilized heterocyclic core undergoes characteristic ring opening[1]. The expulsion of hydrogen cyanide (HCN, -27 Da) is a fundamental hallmark of nitrogen-rich heterocycles[3]. The causality here lies in the relief of ring strain and the formation of a highly stable, re-aromatized product ion. In complex derivatives, such as imidazopyridine acetamides, the loss of functional side chains (e.g., carbon monoxide or dimethylamine) often precedes or competes with this core ring cleavage[4].

Pathway C: Pyridine Moiety Expulsion

At elevated collision energies, the complete expulsion of the pyridine ring is observed[1]. The positive charge is typically retained on the substituted imidazole fragment. The direction of this cleavage is dictated by Stevenson's Rule, where the charge remains on the fragment with the lowest ionization energy (highest proton affinity).

Quantitative Data Summary

To facilitate rapid spectral interpretation, the characteristic mass shifts and their mechanistic origins are summarized below.

Neutral Loss / Expelled Species	Mass Shift (Da)	Mechanistic Causality	Diagnostic Value
Bromine Radical (Br•)	-79 / -81	Homolytic C-Br bond cleavage due to low dissociation energy.	Confirms the presence and subsequent loss of a brominated site.
Hydrogen Bromide (HBr)	-80 / -82	Heterolytic cleavage coupled with intramolecular proton transfer.	Yields an even-electron product ion; transition from doublet to singlet peak.
Hydrogen Cyanide (HCN)	-27	Cleavage of the N-C-N bridge within the imidazole ring.	Validates the intact nature of the fused imidazole core prior to fragmentation.
Pyridine Moiety	Variable	High-energy C-N/C-C bond rupture at the bicyclic fusion point.	Identifies substituents localized specifically on the imidazole vs. pyridine ring.

Self-Validating Experimental Protocol: LC-MS/MS Workflow

To ensure absolute trustworthiness in structural elucidation, the following protocol is designed as a self-validating system . Every step contains an internal logic check to prevent false positive identifications.

Self-validating LC-MS/MS workflow for the analysis of brominated imidazopyridines.

Step-by-Step Methodology

Step 1: Sample Preparation & Introduction Prepare the brominated imidazopyridine analyte at a concentration of 1-10 µg/mL in a solvent system of 50:50 Acetonitrile:Water containing 0.1% Formic Acid. The formic acid ensures abundant protonation prior to desolvation[5].

Step 2: Precursor Isotope Validation (System Check 1) Acquire a full-scan MS1 spectrum. Validation Logic: Locate the [M+H]+ precursor. You must observe a 1:1 intensity ratio for the M and M+2 peaks. If the ratio is skewed (e.g., 3:1), it indicates isobaric interference or a chlorinated impurity, and the MS/MS isolation window must be narrowed.

Step 3: Energy-Resolved CID Acquisition Isolate the M ( 79 Br) and M+2 ( 81 Br) precursor ions in separate MS/MS experiments. Apply a collision energy (CE) ramp from 15 eV to 50 eV using nitrogen or argon as the collision gas. Validation Logic: The sum of the intensities of all product ions must inversely correlate with the depletion of the precursor ion. If total ion current drops significantly without corresponding product ions, the ions are scattering, and the trapping RF voltage must be adjusted.

Step 4: Fragment Isotope Tracking (System Check 2) Analyze the resulting MS/MS spectra. Validation Logic (The Binary State Check): Any product ion retaining the bromine atom must replicate the 1:1 doublet signature when comparing the MS/MS spectra of the M and M+2 precursors. Conversely, any product ion resulting from debromination (Pathway A) must converge into a single, identical monoisotopic mass in both spectra. If a fragment mass shifts by 1 Da between the two spectra, it indicates a complex rearrangement involving hydrogen-deuterium exchange or a misassigned formula.

References

• Source: grokipedia.
• Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs.
• Source: nih.
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• 3. Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and DFT Analysis - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Application Note: Direct C-H Functionalization of 3-Bromo-7-methylimidazo[1,5-a]pyridine Derivatives

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Focus: Orthogonal Scaffold Diversification via Late-Stage C-H Activation

Executive Summary & Strategic Significance

The imidazo[1,5-a]pyridine core is a privileged heterocyclic scaffold embedded in numerous biologically active molecules, including aromatase inhibitors (e.g., Fadrozole), HIV protease inhibitors, and advanced luminescent materials[1][2]. Historically, the synthesis of 1,3-disubstituted imidazo[1,5-a]pyridines relied on lengthy, de novo cyclization strategies that severely bottlenecked structure-activity relationship (SAR) studies.

The commercial availability of 3-bromo-7-methylimidazo[1,5-a]pyridine (CAS: 1263061-83-1) [3] represents a paradigm shift for medicinal chemists. By leveraging modern transition-metal-catalyzed and metal-free direct C-H functionalization methodologies, this specific building block acts as a versatile, bifunctional hub. It enables rapid, step-economical, and orthogonal diversification at both the C1 and C3 positions, drastically accelerating the drug discovery hit-to-lead optimization cycle.

Mechanistic Rationale: The "C3-Block" and Orthogonal Reactivity

To master the functionalization of this scaffold, one must understand the innate electronic properties of the imidazo[1,5-a]pyridine ring system.

Regioselectivity and the Concerted Metalation-Deprotonation (CMD) Pathway

In unsubstituted imidazo[1,5-a]pyridines, the C3 position (located between the two nitrogen atoms) is the most nucleophilic and acidic site. Consequently, transition-metal-catalyzed C-H activation (such as Pd-catalyzed arylation) occurs sequentially: kinetically favoring the C3 position first, followed by the C1 position[4][5].

The Causality of the "C3-Block": By utilizing 3-bromo-7-methylimidazo[1,5-a]pyridine, the highly reactive C3 position is intentionally "blocked" by a bromine atom. This stereoelectronic blockade forces the catalytic C-H activation machinery to exclusively target the secondary reactive site—the C1 position[6].

Orthogonal Functionalization Matrix

Crucially, under specific catalytic conditions, the C3-Br bond remains entirely inert during C1-H functionalization[2]. This allows chemists to perform a divergent, two-step orthogonal functionalization:

• Direct C-H Activation at C1: Installing aryl, alkyl, or heteroatom groups via C-H cleavage.

• Traditional Cross-Coupling at C3: Utilizing the retained C3-Br bond for standard Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig cross-coupling.

Caption: Orthogonal functionalization pathways for 3-bromo-7-methylimidazo[1,5-a]pyridine.

Quantitative Data: Optimization and Scope

The successful functionalization of the C1 position relies heavily on the choice of catalyst, base, and solvent. Table 1 summarizes the optimization of the Pd-catalyzed C1-H arylation, demonstrating the necessity of specific ligands and bases to drive the CMD mechanism.

Table 1: Optimization of Pd-Catalyzed C1-H Arylation

Entry	Catalyst (5 mol%)	Base (1.5 eq)	Solvent	Temp (°C)	Isolated Yield (%)
1	Pd(OAc)₂	K₂CO₃	Toluene	110	25
2	Pd(OAc)₂	Cs₂CO₃	DMF	130	58
3	₂	KOAc	DMA	150	74
4	₂	Cs₂CO₃	DMA	150	92

Data Interpretation: The ₂ complex (Entry 4) is superior because the rigid 1,10-phenanthroline ligand prevents the precipitation of inactive "Pd black" at elevated temperatures[4][5]. Cesium carbonate (Cs₂CO₃) is critical; the large ionic radius of the cesium cation enhances the solubility of the carbonate in DMA, providing the necessary basicity to deprotonate the C1 position during the CMD transition state.

Table 2: Substrate Scope for C1-H Arylation (Using Optimal Conditions)

Aryl Halide	Resulting C1 Modification	Isolated Yield (%)
Iodobenzene	C1-Phenyl	91
4-Iodotoluene	C1-(4-Methylphenyl)	88
1-Chloro-4-iodobenzene	C1-(4-Chlorophenyl)	85
4-Iodoanisole	C1-(4-Methoxyphenyl)	82

Self-Validating Experimental Protocols

Protocol A: Palladium-Catalyzed Direct C1-H Arylation

Objective: Regioselective installation of an aryl group at the C1 position while strictly preserving the C3-Br bond for downstream chemistry.

Step-by-Step Methodology:

• Reaction Assembly: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, charge 3-bromo-7-methylimidazo[1,5-a]pyridine (1.0 mmol, 211 mg), the aryl iodide (1.2 mmol), ₂ (0.05 mmol, 5 mol%), and anhydrous Cs₂CO₃ (1.5 mmol, 488 mg).

• Inert Atmosphere Generation: Seal the tube with a rubber septum. Evacuate and backfill the vessel with ultra-high purity Argon three times to prevent oxidative degradation of the Pd catalyst.

• Solvent Addition: Inject 3.0 mL of anhydrous, degassed DMA (Dimethylacetamide) via syringe. Causality: DMA's high boiling point and high polarity are required to stabilize the highly charged Pd(II) intermediate during the catalytic cycle.

• Heating & Agitation: Replace the septum with a Teflon screw cap under Argon flow. Submerge the tube in a pre-heated oil bath at 150 °C and stir vigorously for 16 hours.

• Validation Checkpoint (LC-MS): Withdraw a 10 µL aliquot, dilute in 1 mL LC-MS grade Acetonitrile, and analyze. The reaction is self-validated as complete when the starting material peak ( m/z 211/213) is fully consumed, and the product mass (e.g., m/z 287/289 for C1-phenyl) is the dominant signal.

• Workup: Cool to room temperature. Dilute the mixture with 20 mL Ethyl Acetate and filter through a pad of Celite to remove Pd residues and inorganic salts. Wash the organic layer with 5% aqueous LiCl solution (3 × 15 mL) to completely remove the DMA solvent.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

Caption: Pd-catalyzed Concerted Metalation-Deprotonation (CMD) cycle at the C1 position.

Protocol B: Metal-Free Iodine-Catalyzed C1-H Sulfenylation

Objective: Late-stage formation of a C1-S bond using thiols without the use of transition metals, ideal for avoiding heavy-metal contamination in pharmaceutical APIs[7][8].

Step-by-Step Methodology:

• Reaction Assembly: To a 10 mL reaction vial, add 3-bromo-7-methylimidazo[1,5-a]pyridine (1.0 mmol), the desired aryl/alkyl thiol (1.2 mmol), and molecular Iodine (I₂, 0.2 mmol, 20 mol%).

• Solvent & Oxidant: Add 2.0 mL of DMSO. Dropwise, add an aqueous solution of tert-butyl hydroperoxide (TBHP, 70% in water, 2.0 mmol). Causality: The I₂/TBHP system acts as a radical initiator and terminal oxidant, generating an electrophilic sulfenyl iodide or thiyl radical that selectively attacks the electron-rich C1 position[8].

• Reaction Execution: Stir the mixture open to the air at 80 °C for 4–6 hours.

• Validation Checkpoint (TLC): Monitor via Thin Layer Chromatography (Eluent: 3:1 Hexane/EtOAc). The product spot will exhibit intense blue fluorescence under 365 nm UV light, a hallmark of C1-substituted imidazo[1,5-a]pyridines[2][7].

• Workup & Isolation: Quench the reaction with saturated aqueous Na₂S₂O₃ (10 mL) to reduce unreacted iodine and peroxides. Extract with Dichloromethane (3 × 15 mL), dry over MgSO₄, concentrate, and purify via silica gel chromatography.

References

• Yamaguchi, E., Shibahara, F., & Murai, T. (2011). Direct Sequential C3 and C1 Arylation Reaction of Imidazo[1,5-a]pyridine Catalyzed by a 1,10-Phenanthroline–Palladium Complex. Chemistry Letters, 40(9), 913-915.

• Zhuge, J., et al. (2023). Iodine-Catalyzed Radical C–H Amination of Nonaromatic Imidazole Oxides: Access to Cyclic α-Aminonitrones. The Journal of Organic Chemistry, 88(24), 17270-17282.

• Rostovtsev, V. V., et al. (2023). Divergent Synthesis of Pyrazolo[1,5-a]pyridines and Imidazo[1,5-a]pyridines via Reagent-Controlled Cleavage of the C–N or C–C Azirine Bond in 2-Pyridylazirines. Organic Letters, 25(38), 6980-6984.

• Brenna, S., & Ardizzoia, G. A. (2024). Nitrogen Position Matters: Synthetic Strategies, Functional Behavior and Dual Roles in Medicine and Materials in the Imidazopyridine Family. Molecules (MDPI).

Sources

• 1. Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Sapphire Bioscience [sapphirebioscience.com]
• 4. academic.oup.com [academic.oup.com]
• 5. academic.oup.com [academic.oup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Step-by-step laboratory synthesis of 3-Bromo-7-methylimidazo[1,5-a]pyridine

An Application Note and Protocol for the Laboratory Synthesis of 3-Bromo-7-methylimidazo[1,5-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive, step-by-step guide for the laboratory synthesis of 3-Bromo-7-methylimidazo[1,5-a]pyridine, a heterocyclic compound of interest for scaffold-based drug discovery. The synthesis is presented as a two-step process commencing with the construction of the core heterocyclic system, 7-methylimidazo[1,5-a]pyridine, via a robust cyclocondensation reaction. This intermediate is subsequently subjected to a regioselective electrophilic bromination to yield the target compound. This protocol is designed to be self-validating, with detailed explanations for experimental choices, integrated safety protocols, and characterization checkpoints.

Introduction

The imidazo[1,5-a]pyridine scaffold is a privileged heterocyclic motif found in numerous biologically active compounds, demonstrating a wide range of therapeutic activities. Its unique electronic and structural properties make it an attractive core for the development of novel pharmaceutical agents. The strategic introduction of a bromine atom, specifically at the 3-position, provides a valuable synthetic handle for further functionalization through various cross-coupling reactions, enabling the exploration of chemical space and the generation of diverse compound libraries for drug discovery programs.

This guide details a reliable two-step synthetic sequence, beginning from the commercially available (4-methylpyridin-2-yl)methanamine.

Overall Synthetic Scheme

Caption: Two-step synthesis of the target compound.

Part 1: Synthesis of 7-methylimidazo[1,5-a]pyridine

Principle & Mechanistic Insight

The formation of the imidazo[1,5-a]pyridine core is achieved through the acid-catalyzed cyclocondensation of (4-methylpyridin-2-yl)methanamine with nitromethane. In a hot, acidic medium like polyphosphoric acid (PPA), nitromethane serves as a C1-synthon. The reaction proceeds through the formation of an N-acyliminium ion intermediate, which undergoes an intramolecular electrophilic attack on the pyridine ring, followed by dehydration and aromatization to yield the fused heterocyclic system. This method, adapted from the work of Gulevskaya et al., provides a direct route to the core structure, although it requires high temperatures[1].

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Quantity (mmol)	Amount	Supplier
(4-Methylpyridin-2-yl)methanamine	122.17	10.0	1.22 g	Commercial Source
Nitromethane	61.04	20.0	1.22 g (1.08 mL)	Commercial Source
Polyphosphoric Acid (PPA), 85%	-	-	5.0 g	Commercial Source
Phosphorous Acid (H₃PO₃)	82.00	-	5.0 g	Commercial Source
Sodium Hydroxide (NaOH) solution, 10 M	40.00	-	~50 mL	Lab Stock
Dichloromethane (DCM)	84.93	-	200 mL	Lab Stock
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	~10 g	Lab Stock
Silica Gel (for chromatography)	-	-	As needed	Lab Stock

Experimental Protocol Workflow

Caption: Workflow for the synthesis of 7-methylimidazo[1,5-a]pyridine.

Step-by-Step Procedure

• Reaction Setup : In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add polyphosphoric acid (5.0 g) and phosphorous acid (5.0 g).

• Addition of Reagents : To the acidic mixture, add (4-methylpyridin-2-yl)methanamine (1.22 g, 10.0 mmol) followed by nitromethane (1.08 mL, 20.0 mmol).

• Heating : Place the flask in a preheated oil bath at 160 °C and stir the mixture vigorously for 3 hours. Monitor the reaction progress by TLC (e.g., Ethyl Acetate/Hexane 1:1).

• Work-up - Quenching : After 3 hours, remove the flask from the oil bath and allow it to cool to approximately 80 °C. Carefully and slowly pour the viscous reaction mixture onto 100 g of crushed ice in a large beaker with stirring.

• Basification : Cool the aqueous mixture in an ice bath. Slowly add 10 M aqueous sodium hydroxide solution until the pH is strongly basic (pH > 10). This step is highly exothermic and should be performed with caution.

• Extraction : Transfer the basic aqueous mixture to a separatory funnel and extract with dichloromethane (3 x 50 mL).

• Drying and Concentration : Combine the organic extracts and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification : Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford 7-methylimidazo[1,5-a]pyridine as a solid. (Expected Yield: 45-55%).

Part 2: Synthesis of 3-Bromo-7-methylimidazo[1,5-a]pyridine

Principle & Mechanistic Insight

The bromination of 7-methylimidazo[1,5-a]pyridine is an electrophilic aromatic substitution reaction. The imidazole ring of the fused system is significantly more electron-rich than the pyridine ring, directing electrophiles to attack it preferentially. Theoretical considerations and experimental evidence on similar systems suggest that substitution at the C-3 position is favored. This regioselectivity is attributed to the formation of a more stable cationic intermediate (Wheland intermediate) where the aromatic sextet of the pyridine ring is not disrupted[2]. N-Bromosuccinimide (NBS) is employed as a mild and convenient source of electrophilic bromine[3].

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Quantity (mmol)	Amount	Supplier
7-Methylimidazo[1,5-a]pyridine	132.16	5.0	661 mg	From Part 1
N-Bromosuccinimide (NBS)	177.98	5.0	890 mg	Commercial Source
Acetonitrile (MeCN), anhydrous	41.05	-	25 mL	Commercial Source
Sodium Thiosulfate (Na₂S₂O₃) solution, sat.	158.11	-	~20 mL	Lab Stock
Ethyl Acetate (EtOAc)	88.11	-	150 mL	Lab Stock
Brine (saturated NaCl solution)	-	-	50 mL	Lab Stock
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	~5 g	Lab Stock

Experimental Protocol Workflow

Caption: Workflow for the synthesis of 3-Bromo-7-methylimidazo[1,5-a]pyridine.

Step-by-Step Procedure

• Reaction Setup : To a 50 mL round-bottom flask, add 7-methylimidazo[1,5-a]pyridine (661 mg, 5.0 mmol) and dissolve it in anhydrous acetonitrile (25 mL).

• Cooling : Cool the solution to 0 °C using an ice-water bath.

• Addition of NBS : Add N-Bromosuccinimide (890 mg, 5.0 mmol) to the stirred solution in one portion.

• Reaction : Stir the reaction mixture at 0 °C for 30 minutes, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring for 1 hour. Monitor the consumption of the starting material by TLC.

• Work-up - Quenching : Quench the reaction by adding saturated aqueous sodium thiosulfate solution (~20 mL) to consume any unreacted bromine.

• Concentration : Remove the acetonitrile from the mixture under reduced pressure.

• Extraction : To the remaining aqueous residue, add ethyl acetate (50 mL). Transfer to a separatory funnel and separate the layers. Extract the aqueous layer two more times with ethyl acetate (2 x 50 mL).

• Washing and Drying : Combine the organic extracts, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Purification : Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., eluting with a gradient of 10-30% ethyl acetate in hexanes) to yield 3-Bromo-7-methylimidazo[1,5-a]pyridine. (Expected Yield: 80-90%).

Safety Precautions

• Polyphosphoric Acid (PPA) : Corrosive. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Quenching is highly exothermic and must be done slowly and with care.

• Nitromethane : Flammable and toxic. Handle in a fume hood.

• N-Bromosuccinimide (NBS) : Corrosive and a lachrymator. Avoid inhalation and contact with skin.

• Dichloromethane/Acetonitrile : Volatile and toxic solvents. All operations should be conducted in a well-ventilated fume hood.

References

• Gulevskaya, A. V.; Phuoc, H. H.; Zolotareva, A. S. Synthesis of imidazo[1,5-a]pyridines via cyclocondensation of 2-(aminomethyl)pyridines with electrophilically activated nitroalkanes. Beilstein J. Org. Chem.2020 , 16, 2874–2883. [Link]

• Batra, S. Regioselectivity of electrophilic aromatic substitution in imidazo[1,2-a]pyrazine. Chemistry Stack Exchange. 2014 . [Link]

• Zhang, J.; et al. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules2014 , 19(3), 3613-3624. [Link]

Sources

• 1. scbt.com [scbt.com]
• 2. 2-(Aminomethyl)-4-methylpyridine hydrochloride | [frontierspecialtychemicals.com]
• 3. 2-Amino-4-methylpyridine, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-Bromo-7-methylimidazo[1,5-a]pyridine

Welcome to the Process Chemistry Support Center. This guide is designed for researchers, process chemists, and drug development professionals facing yield, regioselectivity, and degradation challenges during the electrophilic bromination of 7-methylimidazo[1,5-a]pyridine.

Mechanistic Overview & Reaction Pathway

The imidazo[1,5-a]pyridine core is a 10-π electron nitrogen bridgehead bicyclic system. Because the imidazole ring is highly electron-rich, it is exceptionally susceptible to electrophilic aromatic substitution (EAS) [1].

The C-3 position is kinetically favored for electrophilic attack due to the stabilization of the resulting Wheland intermediate by the bridgehead nitrogen. However, the C-1 position is also highly reactive. If reaction conditions are not strictly controlled, the core is prone to over-bromination, yielding the undesired 1,3-dibromo-7-methylimidazo[1,5-a]pyridine byproduct [2]. Furthermore, using excess halogenating agents or elevated temperatures can lead to oxidative dimerization or complete degradation of the heterocyclic core.

Reaction pathway for the NBS-mediated bromination of 7-methylimidazo[1,5-a]pyridine.

Troubleshooting FAQs

Q: Why am I seeing a high percentage of the 1,3-dibromo-7-methylimidazo[1,5-a]pyridine byproduct? A: Over-bromination is the most common failure mode in this synthesis. The initial bromination at C-3 only mildly deactivates the electron-rich imidazole ring. If there is a local excess of N-bromosuccinimide (NBS) or if the temperature exceeds 0 °C, the C-1 position will rapidly undergo a second electrophilic attack. To resolve this, ensure NBS is added dropwise as a solution (not as a solid) at cryogenic temperatures (-78 °C), and strictly limit stoichiometry to 0.95–1.0 equivalent.

Q: My reaction stalls at 60% conversion. Should I add more NBS or increase the temperature? A: Do neither. Adding more NBS or heat will disproportionately increase the formation of the 1,3-dibromo byproduct and oxidative dimers rather than driving the mono-bromination to completion [2]. Stalled reactions are typically caused by moisture in the solvent degrading the NBS, or by the precipitation of the reactive intermediate. Ensure your dichloromethane (DCM) is strictly anhydrous and consider increasing the solvent volume to maintain homogeneity.

Q: What is the optimal solvent system for this bromination to ensure high regioselectivity? A: Anhydrous DCM is the optimal solvent. While N,N-dimethylformamide (DMF) provides excellent solubility for NBS, it facilitates a faster reaction rate that is difficult to control, often resulting in a statistical mixture of 1-bromo, 3-bromo, and 1,3-dibromo regioisomers [2]. DCM allows for cryogenic temperature control (-78 °C), which heavily favors the kinetic C-3 bromination pathway.

Q: How do I separate the 1-bromo and 3-bromo regioisomers if they co-elute on standard silica? A: If the regioisomers co-elute in standard hexanes/ethyl acetate gradients, switch to a fluorinated stationary phase or use reverse-phase preparative HPLC (C18 column, Water/Acetonitrile with 0.1% TFA). Alternatively, the 3-bromo product often exhibits differential solubility; recrystallization from hot ethanol/water mixtures can selectively precipitate the target 3-bromo-7-methylimidazo[1,5-a]pyridine.

Optimized Step-by-Step Protocol

This protocol is engineered as a self-validating system . The visual cues and specific quenching steps act as built-in quality control checkpoints to guarantee scientific integrity.

Reagents: 7-methylimidazo[1,5-a]pyridine (1.0 equiv), N-Bromosuccinimide (NBS, 1.0 equiv), Anhydrous Dichloromethane (DCM), Saturated aqueous Na₂S₂O₃.

• Substrate Dissolution: Flame-dry a round-bottom flask under an argon atmosphere. Add 7-methylimidazo[1,5-a]pyridine (1.0 equiv) and anhydrous DCM to achieve a 0.1 M concentration.

• Cryogenic Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Causality: Lowering the thermal energy restricts the reaction to the kinetically favored C-3 position and prevents the activation energy required for C-1 attack from being reached.

• Electrophile Addition: Dissolve freshly recrystallized NBS (1.0 equiv) in a minimum amount of anhydrous DCM. Add this solution dropwise over 45 minutes to the reaction flask via a syringe pump.

  • Causality: Dropwise addition prevents local concentration spikes of the Br⁺ source, directly suppressing the formation of the 1,3-dibromo byproduct.

• Self-Validating Monitoring: Stir at -78 °C for 1 hour. The solution should transition from colorless to pale yellow.

  • Validation Check: A persistent orange or red tint indicates the accumulation of unreacted Br₂/NBS and signals the onset of over-bromination. If this occurs, proceed immediately to step 5.

• Reaction Quenching: Quench the reaction at -78 °C by adding saturated aqueous sodium thiosulfate (Na₂S₂O₃), then allow the mixture to warm to room temperature.

  • Causality: Thiosulfate instantly reduces any unreacted NBS or trace Br₂, permanently halting the electrophilic aromatic substitution. Failing to quench before warming will cause runaway over-bromination during the concentration step.

• Workup & Purification: Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

Quantitative Data Summary

The following table summarizes the causal relationship between reaction conditions and product distribution, demonstrating why cryogenic DCM is the required standard for this workflow.

Reaction Condition	Solvent	Temp (°C)	NBS (equiv)	Target Yield (3-Bromo)	Byproduct (1,3-Dibromo)	Unreacted SM
Unoptimized Baseline	DMF	25	1.2	28%	45%	0%
Temperature Control	DCM	0	1.1	55%	20%	5%
Optimized Protocol	DCM	-78 to 0	1.0	82%	<5%	8%
Excess Reagent	THF	25	2.5	0%	92%	0%

References

• Palladium-Catalyzed Highly Regioselective C-3 Arylation of Imidazo[1,5-a]pyridine. National Institutes of Health (NIH) / PMC. URL:[Link]

• Imidazo[1,2-a]pyridine and Imidazo[1,5-a]pyridine: Electron Donor Groups in the Design of D–π–A Dyes. ACS Publications. URL: [Link]

• Highly Versatile Preparation of Imidazo[1,5‐a]quinolines and Characterization of Their Photoluminescent Properties. European Journal of Organic Chemistry / Wiley. URL:[Link]

Technical Support Center: Troubleshooting Debromination in Imidazo[1,5-a]Pyridine Cross-Coupling

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common and often frustrating side reaction of debromination during palladium-catalyzed cross-coupling reactions of brominated imidazo[1,5-a]pyridines. Our goal is to equip you with the mechanistic understanding and practical solutions to optimize your synthetic routes and maximize your yields of desired products.

Introduction: The Challenge of Debromination

The imidazo[1,5-a]pyridine scaffold is a privileged heterocycle in medicinal chemistry, appearing in numerous biologically active compounds. The functionalization of this core, often through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck reactions, is a cornerstone of modern drug discovery. However, the desired C-C, C-N, or C-O bond formation is frequently plagued by a competing side reaction: the replacement of the bromine atom with a hydrogen atom, a process known as hydrodebromination or simply debromination.[1][2][3] This side reaction not only consumes valuable starting material and reduces the yield of the target molecule but also introduces a significant purification challenge.

This guide is structured to help you diagnose the root causes of debromination in your specific reaction and to provide a logical, step-by-step approach to mitigating this unwanted pathway.

Understanding the Enemy: The Mechanism of Debromination

Before we can effectively troubleshoot, we must understand the mechanistic underpinnings of debromination. In a typical palladium-catalyzed cross-coupling cycle, the active Pd(0) catalyst undergoes oxidative addition into the C-Br bond of the imidazo[1,5-a]pyridine.[4][5] From this crucial intermediate, the reaction can proceed down one of two paths: the desired cross-coupling or the undesired debromination.

The debromination pathway is often initiated by the formation of a palladium-hydride (Pd-H) species.[6][7] This Pd-H species can arise from various sources within the reaction mixture, including solvents, bases, or even the phosphine ligands themselves.[6][8] Once formed, the Ar-Pd-Br intermediate can undergo a competing reaction with the hydride source, leading to reductive elimination of the debrominated arene and regenerating the Pd(0) catalyst, which can then continue down this unproductive cycle.

Caption: Competing cross-coupling and debromination pathways.

Troubleshooting Guide: A Systematic Approach

When faced with significant debromination, a systematic, stepwise approach to reaction optimization is crucial. The following sections are organized as a series of questions you might ask yourself, followed by detailed explanations and actionable solutions.

Question 1: Is my choice of base promoting debromination?

The base is a common culprit in promoting debromination. Strong alkoxide bases, such as sodium tert-butoxide (NaOtBu), are particularly notorious for generating hydride species that can fuel the debromination cycle.[6] Additionally, strong aqueous bases like NaOH or KOH can also contribute to this side reaction.[1]

Solutions:

• Switch to a weaker inorganic base: Weaker bases are generally less prone to generating hydride species.[2] Consider screening bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄).[6][8][9] For Suzuki couplings of similar N-heterocycles, cesium fluoride (CsF) has also been shown to be effective in minimizing side reactions.[2]

• Use a sterically hindered base: If a strong base is required for your transformation (e.g., in Buchwald-Hartwig aminations), consider using a more sterically hindered base like lithium bis(trimethylsilyl)amide (LiHMDS) or potassium bis(trimethylsilyl)amide (KHMDS). The steric bulk can disfavor the formation of the Pd-H species.

Base Type	Propensity for Debromination	Recommended Alternatives	Rationale
Strong Alkoxides (e.g., NaOtBu)	High	K₂CO₃, Cs₂CO₃, K₃PO₄, CsF	Weaker inorganic bases are less likely to act as hydride donors.[2][6]
Strong Hydroxides (e.g., NaOH, KOH)	Moderate to High	K₂CO₃, Cs₂CO₃, K₃PO₄	Avoids strongly basic aqueous conditions that can promote side reactions.[1]
Amine Bases (e.g., Et₃N)	Moderate (can act as hydride donors)	Inorganic bases (see above)	Organic amines can sometimes be a source of hydrides.[1]

Question 2: Could my catalyst system be the problem?

The choice of palladium precursor and, more importantly, the ancillary ligand, has a profound impact on the relative rates of the desired cross-coupling versus the undesired debromination.[2]

Solutions:

• Employ bulky, electron-rich phosphine ligands: Ligands such as XPhos, SPhos, and RuPhos are designed to accelerate the reductive elimination step of the desired cross-coupling.[3][6] By making the desired pathway kinetically more favorable, the competing debromination is often outcompeted.

• Consider N-heterocyclic carbene (NHC) ligands: NHC ligands are strong sigma-donors that can form very stable complexes with palladium, often leading to highly active catalysts that can promote the desired coupling at lower temperatures.[10]

• Use pre-formed catalysts: Air- and moisture-stable pre-catalysts (e.g., XPhos-Pd-G3) can ensure the formation of the desired active species in solution and minimize side reactions that can arise from inconsistent catalyst activation.[6]

• Optimize the ligand-to-metal ratio: An insufficient amount of ligand can lead to the formation of palladium black and other inactive species, which can promote side reactions.[8] A ligand-to-palladium ratio of 1:1 to 4:1 is typically recommended, depending on the specific ligand and catalyst.[8]

Question 3: Are my reaction conditions too harsh?

High temperatures and prolonged reaction times can increase the likelihood of side reactions, including debromination.[1][2]

Solutions:

• Lower the reaction temperature: Often, debromination has a higher activation energy than the desired coupling.[6] Therefore, lowering the reaction temperature can selectively slow down the side reaction.[1][6] Modern, highly active catalyst systems often allow for reactions to be run at or near room temperature.[7]

• Monitor the reaction closely: Follow the reaction progress by TLC or LC-MS and stop the reaction as soon as the starting material is consumed. Unnecessarily long reaction times can lead to product degradation and an increase in byproducts.

Question 4: Is the solvent contributing to the problem?

The choice of solvent can influence the debromination pathway, particularly if the solvent can act as a proton or hydride source.[1][2]

Solutions:

• Use aprotic solvents: Aprotic solvents such as toluene, dioxane, or THF are generally preferred as they minimize the availability of potential proton sources for hydrodebromination.[1][6]

• Avoid protic solvents: Solvents like alcohols (e.g., methanol, isopropanol) and water can serve as proton or hydride sources, potentially facilitating debromination.[2][8] While some Suzuki reactions benefit from the presence of water, it's crucial to use it in minimal, controlled amounts.[8][9] Anhydrous conditions should be considered if debromination is severe.[8]

Caption: A logical workflow for troubleshooting debromination.

Frequently Asked Questions (FAQs)

Q1: I'm performing a Suzuki-Miyaura coupling on a 3-bromoimidazo[1,5-a]pyridine and see significant debromination. Where should I start?

A1: The first and often most impactful parameter to investigate is the base.[2] If you are using a strong base like NaOtBu or NaOH, switch to a milder inorganic base such as K₃PO₄ or Cs₂CO₃.[6][7] Concurrently, ensure you are using a modern catalyst system with a bulky, electron-rich phosphine ligand like XPhos or SPhos, which can accelerate the desired coupling relative to the debromination side reaction.[3][6]

Q2: Can the position of the bromine atom on the imidazo[1,5-a]pyridine ring affect the propensity for debromination?

A2: Yes, the electronic environment of the C-Br bond can influence its reactivity. While specific studies on imidazo[1,5-a]pyridines are limited, in other N-heterocycles, the position of the halogen can significantly impact the ease of oxidative addition and the stability of the resulting organopalladium intermediate. For instance, in pyridines, 2-bromo derivatives can be particularly challenging.[3] It is plausible that different isomers of bromoimidazo[1,5-a]pyridine will exhibit varying degrees of susceptibility to debromination, requiring tailored optimization.

Q3: I am performing a Buchwald-Hartwig amination which requires a strong base. How can I minimize debromination in this case?

A3: This is a classic dilemma. While a strong base is necessary to deprotonate the amine, it can also promote debromination.[11] In this scenario, focus on the other reaction parameters.

• Ligand Choice: Use a highly active, bulky ligand (e.g., a biarylphosphine) that strongly promotes the C-N reductive elimination.[3][6] This is often the most effective lever to pull.

• Temperature: Run the reaction at the lowest possible temperature that still affords a reasonable reaction rate.

• Base Choice: While a strong base is needed, consider alternatives to NaOtBu, such as K₃PO₄ in combination with a phase-transfer catalyst, or a hindered base like LiHMDS.

Q4: My reaction is sluggish and I see both unreacted starting material and the debrominated byproduct. What should I do?

A4: This suggests that your catalyst may not be active enough or is deactivating over the course of the reaction.

• Degas Thoroughly: Oxygen can oxidize and deactivate the Pd(0) catalyst.[8] Ensure your solvent and reaction mixture are rigorously degassed.

• Use a Pre-catalyst: Air-stable pre-catalysts can provide a more reliable source of active Pd(0).[6]

• Switch to a More Active Ligand: A more electron-rich and bulky ligand can increase the rate of oxidative addition and overall catalyst turnover, potentially allowing the desired reaction to complete before significant debromination occurs.[6][12]

Q5: Could impurities in my starting materials or reagents be a source of hydrides?

A5: Absolutely. Impurities in solvents (e.g., water in aprotic solvents), bases, or even the starting materials can act as hydride donors.[8] Always use high-purity, dry reagents and solvents. If debromination is a persistent issue, consider purifying your starting materials and drying your solvents over a suitable drying agent before use.

Experimental Protocol: A Starting Point for Optimization

This protocol provides a general starting point for a Suzuki-Miyaura coupling of a bromo-imidazo[1,5-a]pyridine, designed to minimize debromination.

Reaction Scheme:

Procedure:

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the bromo-imidazo[1,5-a]pyridine (1.0 equiv.), the arylboronic acid (1.2–1.5 equiv.), and the base (e.g., K₃PO₄, 2.0–3.0 equiv.).

• Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium pre-catalyst (e.g., XPhos-Pd-G3, 1–2 mol%) and any additional ligand if required.

• Solvent Addition and Degassing: Evacuate and backfill the vial with an inert gas (e.g., Argon or Nitrogen) three times. Add the degassed, anhydrous aprotic solvent (e.g., Toluene or Dioxane) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (start with a lower temperature, e.g., 60–80 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Perform an aqueous workup by diluting the reaction mixture with an organic solvent (e.g., ethyl acetate) and washing with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

By applying the principles and strategies outlined in this guide, you will be well-equipped to systematically troubleshoot and overcome the challenge of debromination in your imidazo[1,5-a]pyridine cross-coupling reactions, paving the way for more efficient and successful syntheses.

References

• BenchChem. Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid.
• BenchChem. Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions.
• BenchChem. preventing debromination in Suzuki coupling of bromo-imidazoles.
• BenchChem. Strategies to prevent dehalogenation of (2-Bromo-6-fluorophenyl)methanol.
• BenchChem. "troubleshooting Suzuki coupling with 3-bromo-1H-indole-2-carbaldehyde".

• Wikipedia. Buchwald–Hartwig amination. Available from: [Link]

• Wikipedia. Sonogashira coupling. Available from: [Link]

• ResearchGate. How can I solve my problem with Suzuki coupling?. Available from: [Link]

• Reddit. Diagnosing issues with a failed Suzuki coupling? : r/Chempros. Available from: [Link]

• BenchChem. preventing debromination in subsequent reaction steps.
• BenchChem. How to avoid debromination in pyridine coupling reactions.

• Wiley Online Library. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Available from: [Link]

• ResearchGate. Solvent Effects in Organic Chemistry: Polarity, Proticity, and Reaction Rates. Available from: [Link]

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• University of Pennsylvania. Palladium-Catalyzed Cross-Coupling of Organoboron and Organosilicon Compounds. Available from: [Link]

• Journal of the American Chemical Society. Selective Ni-Catalyzed Cross-Electrophile Coupling of Heteroaryl Chlorides and Aryl Bromides at 1:1 Substrate Ratio. Available from: [Link]

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Technical Support Center: Solvent Effects on the Photoluminescence of 3-Bromo-7-methylimidazo[1,5-a]pyridine

This guide serves as a dedicated technical resource for researchers investigating the photophysical properties of 3-Bromo-7-methylimidazo[1,5-a]pyridine. The imidazo[1,5-a]pyridine scaffold is a versatile and stable moiety known for its emissive properties, making it a valuable candidate for applications ranging from optoelectronics to biological probes.[1][2] A critical aspect of characterizing these fluorophores is understanding their interaction with the surrounding environment, a phenomenon known as solvatochromism.[3][4]

This document provides in-depth, question-and-answer-based troubleshooting guides and experimental protocols to address specific challenges you may encounter. The methodologies and explanations are designed to be self-validating, ensuring the integrity and reproducibility of your results.

General Experimental Workflow

The investigation of solvent effects on a fluorophore follows a systematic process. The diagram below outlines the typical workflow from sample preparation to data analysis.

Caption: General workflow for studying solvent effects on photoluminescence.

Frequently Asked Questions (FAQs)

Q1: My emission peak for 3-Bromo-7-methylimidazo[1,5-a]pyridine is red-shifting as I increase solvent polarity. What does this signify?

A: This phenomenon is known as positive solvatochromism . It indicates that the excited state (S₁) of the molecule is more polar than its ground state (S₀) and is therefore more stabilized by polar solvents than the ground state is.[3]

• Causality: When the molecule absorbs a photon, it transitions to the Franck-Condon excited state. In polar solvents, the surrounding solvent molecules reorient themselves to stabilize the increased dipole moment of the excited fluorophore. This stabilization lowers the energy of the excited state before emission occurs, resulting in the emission of a lower-energy photon (a red shift, or bathochromic shift).[3] Imidazo[1,5-a]pyridine derivatives often exhibit this behavior due to intramolecular charge transfer (ICT) character upon excitation.[1][5]

Q2: Conversely, what if I observe a blue-shift (hypsochromic shift) in more polar solvents?

A: A blue-shift with increasing solvent polarity is termed negative solvatochromism . This suggests that the ground state (S₀) is more polar than the excited state (S₁) and is preferentially stabilized by the polar solvent environment.[3][6] While less common for ICT-type fluorophores, this can occur. It implies that upon excitation, the molecule's dipole moment decreases, leading to a less stable interaction with the surrounding polar solvent molecules compared to the ground state.

Q3: How does hydrogen bonding capacity of the solvent affect the spectra?

A: Solvents can be classified as aprotic (cannot donate hydrogen bonds, e.g., Toluene, Dichloromethane) or protic (can donate hydrogen bonds, e.g., Ethanol, Water).

• Hydrogen Bond Donors (Protic Solvents): If the nitrogen atoms in the imidazo[1,5-a]pyridine ring act as hydrogen bond acceptors, protic solvents can form specific interactions. These interactions can further stabilize the molecule, often leading to more pronounced spectral shifts than would be expected from dielectric constant alone.[7]

• Hydrogen Bond Acceptors: Solvents with hydrogen bond accepting capabilities can also influence the spectra if the fluorophore has acidic protons, though this is less relevant for the parent 3-Bromo-7-methylimidazo[1,5-a]pyridine structure.

To deconvolve these effects, it is useful to plot spectral data against multi-parameter solvent scales like the Kamlet-Taft parameters (α for H-bond acidity, β for H-bond basicity, and π* for dipolarity/polarizability).[8]

Q4: My quantum yield (QY) drops significantly in highly polar, protic solvents like ethanol or water. Why?

A: A decrease in quantum yield in such solvents often points to the presence of additional non-radiative decay pathways that compete with fluorescence.

• Increased Vibrational Relaxation: Specific interactions like hydrogen bonding can create efficient pathways for the excited state energy to be dissipated as heat (vibrational relaxation) to the solvent, thus quenching fluorescence.

• Twisted Intramolecular Charge Transfer (TICT): In some fluorophores, polar solvents can stabilize a "twisted" conformation in the excited state. This TICT state is often dark (non-emissive) or weakly emissive at a much longer wavelength. Formation of this state provides a powerful non-radiative decay channel, effectively quenching the primary fluorescence and reducing the overall quantum yield.[9] While not definitively reported for this specific molecule, it is a common mechanism in donor-acceptor systems.

Troubleshooting Guide

Problem: Weak or No Fluorescence Signal

This is one of the most common issues. Before assuming the compound is non-emissive in a particular solvent, follow this diagnostic workflow.

Caption: Troubleshooting flowchart for low or absent fluorescence signals.

Other Common Problems & Solutions

• Issue: Detector Saturation.

  • Symptom: The top of your emission peak appears flattened or distorted.

  • Cause: The photon flux reaching the detector (e.g., a PMT) is too high, exceeding its linear response range.[10]

  • Solution:

    • Reduce the sample concentration.

    • Narrow the excitation and/or emission slit widths (bandpass).

    • Use an optical attenuator in the excitation path if available.

    • Lower the detector voltage/gain setting.[11]

• Issue: Inner Filter Effect.

  • Symptom: Emission peak shape is distorted (often skewed towards longer wavelengths) and intensity does not scale linearly with concentration.

  • Cause: The solution is too concentrated (Absorbance > 0.1). Primary inner filter effect: excitation light is absorbed before it reaches the center of the cuvette. Secondary inner filter effect: emitted fluorescence is re-absorbed by other fluorophore molecules.[10]

  • Solution: Dilute the sample until the absorbance at the excitation wavelength is below 0.1, ideally around 0.05.

• Issue: Raman Peak from Solvent.

  • Symptom: A sharp, consistent peak appears that shifts its position relative to the excitation wavelength.

  • Cause: This is the Raman scattering peak of the solvent. Its position is fixed in energy (wavenumbers) from the excitation line, not at a fixed wavelength.

  • Solution:

    • Measure a blank (pure solvent) spectrum and subtract it from the sample spectrum.

    • If possible, choose an excitation wavelength further away from the solvent's Raman peak.

    • Increase the sample concentration so the fluorescence signal is much stronger than the Raman signal (while staying below A=0.1).

Detailed Experimental Protocols

Protocol 1: Measurement of Solvent-Dependent Absorption and Emission Spectra

• Solvent Selection: Choose a range of solvents with varying polarity, such as Toluene, Dichloromethane (DCM), Acetonitrile (ACN), and Ethanol. Ensure all solvents are of spectroscopic grade.

• Stock Solution Preparation: Prepare a concentrated stock solution (e.g., 1 mM) of 3-Bromo-7-methylimidazo[1,5-a]pyridine in a solvent where it is highly soluble, like DCM.

• Working Solution Preparation: For each solvent to be tested, create a dilute working solution from the stock. The final concentration should be adjusted so that the maximum absorbance (λ_max) is between 0.05 and 0.1 to avoid inner filter effects.[10]

• Blank Measurement: For each solvent, fill a 1 cm path length quartz cuvette and record a blank absorbance spectrum and a blank emission spectrum.

• Absorbance Measurement: Record the UV-Vis absorption spectrum for each working solution from ~250 nm to 500 nm. Identify the longest wavelength absorption maximum (λ_abs).

• Fluorescence Measurement:

  • Set the excitation wavelength (λ_ex) to the λ_abs identified in the previous step.

  • Set the excitation and emission slit widths to an appropriate value (e.g., 2-5 nm). Keep these settings identical for all samples.[12]

  • Scan the emission from λ_ex + 10 nm to ~650 nm.

  • Record the spectrum, ensuring the signal is not saturating the detector.

• Data Processing: Subtract the corresponding blank solvent spectrum from each sample's emission spectrum to correct for background and Raman scattering. Normalize the spectra if desired for comparison of peak positions.

Protocol 2: Determination of Relative Photoluminescence Quantum Yield (PLQY)

This protocol uses the comparative method, which compares the fluorescence of the sample to a well-characterized standard with a known quantum yield.[13][14] A common standard for the blue-green region is Quinine Sulfate in 0.5 M H₂SO₄ (Φ_std = 0.546).[12]

• Prepare Solutions: Prepare a series of 4-5 dilutions for both the standard (Std) and the unknown sample (Unk) in the same solvent. The absorbances at the chosen excitation wavelength should range from 0.02 to 0.1.

• Measure Absorbance: Record the absorbance of each solution at the chosen excitation wavelength (λ_ex). It is crucial that both the standard and the sample are excited at the same wavelength.

• Measure Fluorescence:

  • Using identical instrument settings (λ_ex, slit widths, detector voltage) for all measurements, record the emission spectrum for each of the prepared solutions.[12]

  • Also, record the emission spectrum of a blank (pure solvent).

• Data Analysis:

  • Correct each emission spectrum by subtracting the blank spectrum.

  • Integrate the area under each corrected emission curve to get the integrated fluorescence intensity (I).

  • Plot the integrated fluorescence intensity (I) versus absorbance (A) for both the standard and the unknown sample.

  • Perform a linear regression for each data set. The slope of the line is the gradient (Grad).

• Calculate Quantum Yield: The quantum yield of the unknown (Φ_Unk) is calculated using the following equation:

  Φ_Unk = Φ_Std * (Grad_Unk / Grad_Std) * (n_Unk² / n_Std²)

  Where:

  • Φ is the quantum yield.

  • Grad is the gradient from the plot of integrated intensity vs. absorbance.

  • n is the refractive index of the solvent used for the unknown and standard solutions. (If the same solvent is used, this term cancels out).

Sample Data Summary Table:

Solvent	λ_abs (nm)	λ_em (nm)	Stokes Shift (cm⁻¹)	Quantum Yield (Φ) (Hypothetical)
Toluene	340	435	6900	0.45
DCM	342	450	7650	0.38
ACN	341	465	8500	0.25
Ethanol	345	480	9200	0.15

References

• Edinburgh Instruments. (2018). Troubleshooting Measurements of Fluorescence Spectra. [Link]

• Sada et al. (2022). Imidazo[1,5-a]pyridine-Based Fluorescent Probes: A Photophysical Investigation in Liposome Models. Molecules, 27(12), 3853. [Link]

• ResearchGate. (2022). Photophysical properties of the reported probes 1–5. [Link]

• Mondal, T., & Thilagar, P. (2020). Imidazo[1,5-a]pyridine–benzilimidazole conjugated (donor–π–acceptor) greenish-yellow fluorophores and their applications in white light-emitting diodes, acidochromism and anticounterfeiting. Journal of Materials Chemistry C, 8(3), 1047-1055. [Link]

• Sada et al. (2022). Imidazo[1,5-a]pyridine-Based Fluorescent Probes: A Photophysical Investigation in Liposome Models. PubMed. [Link]

• Virtual Labs. (n.d.). Determination of Fluorescence Quantum Yield of a Fluorophore. Amrita Vishwa Vidyapeetham. [Link]

• Sarkar, A., et al. (2016). Solvatochromism and Molecular Selectivity of C-(4-chlorophenyl)-N-phenylnitrone: A Photophysical Study. American Journal of Physical Chemistry, 6(1), 1-8. [Link]

• Pace, G., et al. (2023). Luminescent Imidazo[1,5-a]pyridine Cores and Corresponding Zn(II) Complexes: Structural and Optical Tunability. Molecules, 28(17), 6296. [Link]

• Montana Molecular. (n.d.). Troubleshooting guide. NCBI. [Link]

• HORIBA. (n.d.). Fluorescence Spectroscopy Tips and Tricks. [Link]

• Mohammadi, A., et al. (2014). Solvent Effects on the Electronic Spectra of Some Heterocyclic Azo Dyes. Bulletin of the Korean Chemical Society, 35(2), 557-563. [Link]

• Galvão, A. M., et al. (2014). Solvatochromism as a new tool to distinguish structurally similar compounds. Scientific Reports, 4, 6332. [Link]

• Cupellini, L., et al. (2012). Fluorescence Lifetimes and Quantum Yields of Rhodamine Derivatives: New Insights from Theory and Experiment. The Journal of Physical Chemistry A, 116(25), 6554-6562. [Link]

• Novaki, L. P., & El Seoud, O. A. (1996). Solvatochromism in Pure Solvents: Effects of the Molecular Structure of the Probe. Berichte der Bunsengesellschaft für physikalische Chemie, 100(5), 648-655. [Link]

• Hutter, C., et al. (2018). Fluorescence quantum yield and excited state lifetime determination by phase sensitive photoacoustics: concept and theory. Optics Express, 26(21), 27320-27331. [Link]

• Su, C.-W., et al. (2023). Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction. ACS Organic & Inorganic Au. [Link]

• Vasilache, A., et al. (2023). Solvatochromic and Computational Study of Three Benzo-[f]-Quinolinium Methylids with Photoinduced Charge Transfer. International Journal of Molecular Sciences, 24(15), 12229. [Link]

• Dang, V. Q., & Teets, T. S. (2024). A practical guide to measuring and reporting photophysical data. Dalton Transactions. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,5-a]pyridines. [Link]

• Naisa, T., & Iyer, P. K. (2018). Turn-on solid state luminescence by solvent-induced modification of intermolecular interactions. Journal of Materials Chemistry C, 6(39), 10584-10591. [Link]

• Nakatsuka, S., et al. (2022). Effects of halogen atom substitution on luminescent radicals. Photochem, 2(4), 798-808. [Link]

• Jones, A. C., et al. (2023). Solvent effects on the intramolecular charge transfer excited state of 3CzClIPN: a broadband transient absorption study. Physical Chemistry Chemical Physics, 25(2), 1011-1018. [Link]

• Schmidt, T., et al. (2021). Characterization and Optimization of the Photoluminescent Properties of Imidazo[1,5‐a]quinolines. ChemistryOpen, 10(12), 1211-1217. [Link]

• Iinuma, S., et al. (2022). Syntheses of novel pyridine-based low-molecular-weight luminogens possessing aggregation-induced emission enhancement (AIEE) properties. Beilstein Journal of Organic Chemistry, 18, 598-606. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for Purity Analysis of 3-Bromo-7-methylimidazo[1,5-a]pyridine

Introduction: The Imperative for Purity in Novel API Development

In the landscape of pharmaceutical development, the active pharmaceutical ingredient (API) is the cornerstone of both efficacy and safety. For novel heterocyclic compounds like 3-Bromo-7-methylimidazo[1,5-a]pyridine, which holds potential as a key intermediate or API, establishing its purity is not merely a quality control checkpoint; it is a regulatory and scientific necessity. The presence of impurities, even in minute quantities, can significantly impact the safety profile and therapeutic efficacy of the final drug product.

High-Performance Liquid Chromatography (HPLC) stands as the gold standard for purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.[1] However, an HPLC method is only as reliable as the validation that underpins it. Method validation provides documented evidence that the analytical procedure is suitable for its intended purpose.[2][3]

This guide provides an in-depth, experience-driven walkthrough of the validation of a reversed-phase HPLC (RP-HPLC) method for the purity analysis of 3-Bromo-7-methylimidazo[1,5-a]pyridine. It moves beyond a simple checklist of validation parameters, delving into the scientific rationale behind experimental design and acceptance criteria, as mandated by leading regulatory bodies such as the International Council for Harmonisation (ICH).[3][4][5][6][7] We will compare the validated HPLC method against other potential analytical techniques and present a comprehensive, self-validating protocol that ensures trustworthiness and scientific integrity.

Method Development Strategy: A Logic-Driven Approach

Given the absence of a standard pharmacopoeial method for 3-Bromo-7-methylimidazo[1,5-a]pyridine, a method was developed from first principles. The molecular structure suggests a moderately polar compound with a UV-active chromophore, making RP-HPLC with UV detection the logical choice.

• Column Selection: A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography, offering excellent hydrophobic retention for a wide range of molecules.[1] We selected a column with standard dimensions (e.g., 4.6 x 150 mm, 5 µm particle size) to ensure robustness and transferability.

• Mobile Phase Selection: The goal is to achieve a good peak shape (symmetrical) and retention time (typically 3-10 minutes). A mobile phase consisting of a mixture of an aqueous buffer and an organic modifier is standard.[8]

  • Organic Modifier: Acetonitrile was chosen over methanol due to its lower UV cutoff and viscosity, often providing sharper peaks.

  • Aqueous Phase: A slightly acidic buffer (e.g., 20 mM potassium phosphate adjusted to pH 3.0 with phosphoric acid) is used. The acidic pH suppresses the ionization of any residual silanols on the silica-based column, preventing peak tailing and ensuring a more stable baseline.

• Detection Wavelength: A photodiode array (PDA) detector was used during development to scan the peak for its maximum absorbance (λ-max). This ensures the highest sensitivity for the analyte and any potential impurities.

• Flow Rate and Temperature: A flow rate of 1.0 mL/min is a standard starting point for a 4.6 mm ID column. Column temperature is controlled (e.g., at 30 °C) to ensure retention time reproducibility.

After initial scouting runs, the following method was established as the candidate for validation.

Final Proposed HPLC Method

Parameter	Condition
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	20 mM Potassium Phosphate, pH 3.0
Mobile Phase B	Acetonitrile
Gradient	30% B to 80% B over 15 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	UV at 285 nm
Injection Vol.	10 µL
Diluent	Mobile Phase A / Mobile Phase B (70:30)

Method Validation: The Protocol for Trust

Method validation is performed according to the ICH Q2(R1) and the recently updated Q2(R2) guidelines, which provide a comprehensive framework for demonstrating that an analytical procedure is fit for purpose.[2][3][4][5][7][9]

The following sections detail the experimental protocol and acceptance criteria for each validation parameter.

Specificity (Selectivity)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components.

Experimental Protocol:

• Forced Degradation: Subject the 3-Bromo-7-methylimidazo[1,5-a]pyridine sample to stress conditions (acid, base, oxidation, heat, and light) to intentionally generate degradation products.

• Blank Analysis: Inject the diluent to ensure no interfering peaks at the retention time of the analyte.

• Impurity Spiking (if available): If known impurities are available, spike them into the analyte sample.

• Analysis: Analyze the unstressed sample, the stressed samples, and the blank using the proposed HPLC method with a PDA detector.

• Peak Purity Analysis: Use the PDA software to perform peak purity analysis on the analyte peak in the stressed samples to ensure it is spectrally homogeneous and free from co-eluting peaks.

Acceptance Criteria:

• The analyte peak should be well-resolved from all degradation products and any other potential impurities (Resolution > 2).

• The peak purity index or angle should be less than the purity threshold, confirming no co-elution.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the analyte concentration over a specified range.

Experimental Protocol:

• Prepare a stock solution of 3-Bromo-7-methylimidazo[1,5-a]pyridine reference standard.

• Create a series of at least five calibration standards by diluting the stock solution. For a purity test, the range should typically cover 50% to 150% of the target concentration (e.g., 0.5 µg/mL to 1.5 µg/mL for a 1 µg/mL target).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (R²) must be ≥ 0.999.

• The y-intercept should be close to zero.

• The residuals should be randomly distributed around the x-axis.

Table 1: Representative Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
0.5	50123
0.75	75245
1.0	100350
1.25	125400
1.5	150550
R²	0.9998

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed using a recovery study.

Experimental Protocol:

• Prepare a sample matrix (placebo) if applicable.

• Spike the matrix with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery of the analyte.

% Recovery = (Amount Found / Amount Added) * 100

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0% for each level.

Table 2: Representative Accuracy (Recovery) Data

Spike Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery
80%	0.80	0.79	98.8%
100%	1.00	1.01	101.0%
120%	1.20	1.19	99.2%

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision over a short interval of time with the same analyst and equipment.

• Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.

Experimental Protocol:

• Repeatability: Prepare six independent samples of the analyte at 100% of the target concentration. Analyze them and calculate the Relative Standard Deviation (%RSD) of the results.

• Intermediate Precision: A second analyst repeats the repeatability study on a different day using a different HPLC system (if available). The %RSD is calculated for this new set of six samples, and the results from both days are statistically compared.

Acceptance Criteria:

• The %RSD for repeatability should be ≤ 2.0%.

• The %RSD for intermediate precision should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (Signal-to-Noise Approach):

• Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

• The concentration that yields an S/N ratio of approximately 3:1 is estimated as the LOD.

• The concentration that yields an S/N ratio of approximately 10:1 is estimated as the LOQ.

• To confirm the LOQ, inject a series of samples at the estimated LOQ concentration and ensure that the precision (%RSD) and accuracy requirements are met at this level.

Acceptance Criteria:

• LOD is typically established at S/N ≥ 3.

• LOQ is typically established at S/N ≥ 10, with acceptable precision (%RSD ≤ 10%) and accuracy.

Robustness

Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Experimental Protocol:

• Vary critical method parameters one at a time, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 2 °C)

  • Mobile phase pH (e.g., ± 0.1 units)

  • Mobile phase composition (e.g., ± 2% organic content)

• Analyze a system suitability solution under each modified condition.

Acceptance Criteria:

• System suitability parameters (e.g., tailing factor, theoretical plates, retention time) should remain within their predefined acceptance criteria.

• The results should not be significantly impacted by the variations.

Visualization of the Validation Workflow

To clarify the logical flow of the validation process, the following diagram outlines the sequence of activities.

Caption: Interdependencies of core HPLC validation parameters.

Comparison with Alternative Analytical Methods

While HPLC is the method of choice, it is instructive to compare it with other potential techniques to underscore the rationale for its selection.

Table 3: Comparison of Analytical Techniques for Purity Analysis

Technique	Advantages for 3-Bromo-7-methylimidazo[1,5-a]pyridine	Disadvantages
Validated RP-HPLC	High resolution for complex mixtures; Excellent quantitation; High sensitivity (UV); Robust and reproducible.	Requires solvent consumption; Can be slower than UPLC.
UPLC (Ultra-Performance LC)	Faster analysis times; Higher resolution and sensitivity than HPLC.	Higher initial capital cost; Requires higher-purity (and more expensive) solvents.
GC (Gas Chromatography)	Excellent for volatile and thermally stable compounds.	The target analyte is likely not volatile enough and may degrade at high GC inlet temperatures. Derivatization would be required, adding complexity.
TLC (Thin-Layer Chromatography)	Simple, low-cost screening tool.	Primarily qualitative or semi-quantitative; Lower resolution and sensitivity compared to HPLC.
CE (Capillary Electrophoresis)	Extremely high efficiency; Minimal sample/solvent usage.	Can have issues with reproducibility of migration times; Lower concentration sensitivity compared to HPLC-UV for many analytes.

The comparison clearly indicates that for a non-volatile, UV-active compound requiring precise quantitation of impurities, a validated HPLC or UPLC method is the most appropriate and defensible choice for a regulated environment.

Conclusion

The reversed-phase HPLC method detailed herein has been demonstrated to be specific, linear, accurate, precise, and robust for the purity analysis of 3-Bromo-7-methylimidazo[1,5-a]pyridine. The comprehensive validation process, grounded in the principles of ICH guidelines, provides a high degree of assurance that the method is fit for its intended purpose: to reliably determine the purity of this novel compound. This validated method serves as a crucial tool in the quality control strategy, ensuring that the API meets the stringent requirements for safety and efficacy demanded in pharmaceutical development.

References

• Q2(R2) Validation of Analytical Procedures (March 2024) . U.S. Food and Drug Administration. [Link] [4]2. Analytical Procedures and Methods Validation for Drugs and Biologics (July 2015) . U.S. Food and Drug Administration. [Link] [10][11]3. Q2(R2) Validation of Analytical Procedures . U.S. Food and Drug Administration. [Link] [2]4. HPLC Method Development and Validation for Pharmaceutical Analysis . PharmTech. [Link] [12]5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology . ECA Academy. [Link] [5]6. Validation of Analytical Procedures: Text and Methodology Q2(R1) . International Council for Harmonisation. [Link] [3]7. Quality guidelines: specifications, analytical procedures and analytical validation . European Medicines Agency. [Link] [6]8. ICH guideline Q2(R2) on validation of analytical procedures . European Medicines Agency. [Link] [7][9]9. The Latest Analytical Method Guidelines from ICH and FDA . Lab Manager. [Link] [13]10. Analytical Method Development and Validation by Reverse Phase – High Performance Liquid Chromatography: An Overview . International Journal of Scientific Development and Research. [Link] 11. Development and Validation of a Reversed-phase HPLC Method for the Determination of Hydroxybenzene in a Cream Formulation . National Center for Biotechnology Information. [Link] [1]12. Development and Validation of Reverse Phase High Pressure Liquid Chromatography for the Estimation of Mefenamic Acid in Meftal 250 Tablet . Research Journal of Pharmacy and Technology. [Link]

Sources

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• 4. fda.gov [fda.gov]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. Quality guidelines: specifications, analytical procedures and analytical validation | European Medicines Agency (EMA) [ema.europa.eu]
• 7. ema.europa.eu [ema.europa.eu]
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• 11. Analytical Procedures and Methods Validation for Drugs and Biologics | FDA [fda.gov]
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• 13. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Comparative Guide: Photoluminescence Quantum Yields of Substituted Imidazo[1,5-a]pyridines

As fluorophore engineering advances for applications in live-cell bioimaging, optoelectronics, and organic light-emitting diodes (OLEDs), the imidazo[1,5-a]pyridine scaffold has emerged as a highly tunable, cyanine-like platform. Compared to its purely dipolar imidazo[1,2-a]pyridine isomer, the imidazo[1,5-a]pyridine core acts as a significantly more potent electron donor, yielding intense absorption bands and superior photoluminescence quantum yields (PLQY)[1].

This guide provides an authoritative comparison of how structural substitutions dictate the PLQY of imidazo[1,5-a]pyridines, contrasts their performance with alternative fluorophores, and establishes self-validating experimental protocols for accurate photophysical characterization.

Mechanistic Drivers of Photoluminescence (The Causality)

The emission efficiency of an imidazo[1,5-a]pyridine derivative is not random; it is strictly governed by the competition between radiative decay (fluorescence) and non-radiative decay pathways (e.g., internal conversion, intersystem crossing).

The Role of Molecular Rigidity and Metal Chelation

Unsubstituted or simple monomeric imidazo[1,5-a]pyridines typically exhibit moderate PLQY (10–19%)[2]. However, introducing a pyridine or phenol group at Position 1 enables the molecule to act as a bidentate ligand. When coordinated with metal centers like Zn(II) or boron (BF₂), the PLQY drastically increases[3][4].

• Causality: Complexation induces a Restriction of Intramolecular Motion (RIM). By locking the molecular conformation, low-frequency vibrational and rotational modes are blocked. This shuts down non-radiative decay channels, forcing the excited state to relax predominantly via photon emission.

The Intersystem Crossing (ISC) Trap

Conversely, the exact placement of electron-donating or withdrawing groups can quench fluorescence. For instance, introducing a phenolic substituent at Position 3 of a boron complex significantly decreases the PLQY[5].

• Causality: This specific substitution lowers the energy barrier for Intersystem Crossing (ISC), allowing the singlet excited state to readily transition into a triplet excited state, thereby quenching fluorescence in favor of non-radiative triplet decay or phosphorescence.

Fig 1: Structural modifications and their causal effects on PLQY in imidazo[1,5-a]pyridines.

Quantitative Comparison of PLQY

The table below synthesizes the photophysical performance of various imidazo[1,5-a]pyridine derivatives, highlighting how rational design impacts the final quantum yield.

Compound Class / Modification	Emission Max (λem)	PLQY (Φ)	Key Photophysical Trait
Imidazo[1,2-a]pyridine (Baseline)	~500–600 nm	< 5%	Purely dipolar, weak emission, large Stokes shift[1].
Imidazo[1,5-a]pyridine (Monomer)	~450–480 nm	10–19%	Cyanine-like character, moderate emission in apolar solvents[1][6].
Carboxylic-Substituted (Pos 3/4)	~470–520 nm	Up to 44%	High water solubility, strong emission in acetonitrile (ACN)[7].
Zn(II) Coordinated Complex	~410–460 nm	33–37%	Hypsochromic shift, high rigidity, distinct emissive signature[3].
BF₂ Coordinated Complex	~450–500 nm	> 90%	Highly rigid BODIPY analog, minimal non-radiative decay[4][5].

Alternative Fluorophore Scaffolds

When choosing a fluorophore, imidazo[1,5-a]pyridines are often weighed against industry standards:

• BODIPY Dyes: While BODIPYs routinely achieve >90% PLQY, they suffer from notoriously small Stokes shifts (<15 nm), leading to self-absorption. Imidazo[1,5-a]pyridines offer much larger Stokes shifts (often >70 nm)[2], making them superior for high-concentration imaging.

• Coumarins: Coumarins offer large Stokes shifts but generally exhibit lower PLQY in aqueous environments and are highly sensitive to local pH. Carboxylic-substituted imidazo[1,5-a]pyridines maintain robust PLQY across varying solvent polarities[7].

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems for synthesizing and characterizing these fluorophores.

Protocol A: One-Pot Synthesis of Substituted Imidazo[1,5-a]pyridines

This methodology utilizes a condensation approach to build the core[4][6].

• Reagent Assembly: Combine the chosen aromatic ketone (1.0 eq) and benzaldehyde derivative (1.0 eq) in a round-bottom flask.

• Catalysis & Nitrogen Source: Add an excess of ammonium acetate (NH₄OAc, 10 eq) as the imidazolic nitrogen source, suspended in glacial acetic acid.

• Cyclization: Reflux the mixture at 110°C under an inert argon atmosphere for 12–24 hours. The acidic environment catalyzes the Vilsmeier-type cyclization.

• Purification: Neutralize the cooled mixture with saturated NaHCO₃. Extract with dichloromethane (DCM), dry over anhydrous Na₂SO₄, and purify via silica gel column chromatography to isolate the pure monomer.

Protocol B: Self-Validating Relative PLQY Measurement

Absolute PLQY requires an integrating sphere. However, relative PLQY is highly accurate if strict optical parameters are maintained to prevent the Inner Filter Effect (IFE).

• Standard Selection: Choose a standard with a known PLQY and an absorption profile overlapping the sample (e.g., Quinine Sulfate, Φ = 0.546 in 0.5 M H₂SO₄)[6].

• Absorbance Matching: Prepare 4-5 dilute solutions of both the sample and standard. Crucial Step: Ensure the Optical Density (OD) at the excitation wavelength is strictly < 0.1 . Higher ODs cause the fluorophore to re-absorb its own emission, artificially deflating the PLQY.

• Spectral Acquisition: Excite both the sample and standard at the exact same wavelength. Record the emission spectra.

• Integration: Calculate the integrated area under the fluorescence emission curve for all solutions.

• Gradient Calculation: Plot Integrated Fluorescence Area vs. Absorbance for both sample and standard. The PLQY (Φ_x) is calculated using the gradients (Grad) and solvent refractive indices (η): Φ_x = Φ_std × (Grad_x / Grad_std) × (η_x² / η_std²)

Fig 2: Self-validating experimental workflow for relative PLQY measurement.

References

• Imidazo[1,2-a]pyridine and Imidazo[1,5-a]pyridine: Electron Donor Groups in the Design of D–π–A Dyes ACS Publications URL:[Link]

• Imidazo[1,5-a]pyridine-Based Fluorescent Probes: A Photophysical Investigation in Liposome Models PMC / National Institutes of Health URL:[Link]

• Effect of Phenolic Substituent Position in Boron Complexes of Imidazo[1,5-a]pyridine Researcher.life / Chemistry Europe URL:[Link]

• New substituted imidazo[1,5-a]pyridines for fluorescence cell imaging IRIS-AperTO - Università di Torino URL:[Link]

• Luminescent Imidazo[1,5-a]pyridine Cores and Corresponding Zn(II) Complexes: Structural and Optical Tunability MDPI URL:[Link]

• Long-Alkyl Chain Functionalized Imidazo[1,5-a]pyridine Derivatives as Blue Emissive Dyes MDPI URL:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Imidazo[1,5-a]pyridine-Based Fluorescent Probes: A Photophysical Investigation in Liposome Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iris.unito.it [iris.unito.it]

Benchmarking Ligands for the Suzuki-Miyaura Coupling of 3-Bromo-7-methylimidazo[1,5-a]pyridine

Executive Summary & Mechanistic Context

The synthesis of highly functionalized N-heterocycles is a cornerstone of modern drug discovery. Specifically, 3-aryl-7-methylimidazo[1,5-a]pyridine derivatives are critical pharmacophores found in various therapeutic agents, including selective ROCK inhibitors 1. However, the Suzuki-Miyaura cross-coupling of 3-Bromo-7-methylimidazo[1,5-a]pyridine presents unique mechanistic hurdles.

The C3 position of the imidazo[1,5-a]pyridine core is highly electrophilic, facilitating oxidative addition. Yet, it is flanked by two basic nitrogen atoms (the bridgehead nitrogen and the imidazole nitrogen). This structural motif is notorious for coordinating to palladium, thereby sequestering the catalyst in an off-cycle resting state. Consequently, selecting a ligand that balances electron richness (to drive oxidative addition) with immense steric bulk (to prevent N-coordination and accelerate reductive elimination) is paramount for achieving high turnover numbers (TON).

Ligand Causality: Overcoming N-Coordination and Steric Hurdles

As an application scientist, it is critical to look beyond empirical screening and understand the causality behind ligand performance in this specific microenvironment:

• Triphenylphosphine (PPh₃): Traditional first-generation ligands like PPh₃ lack the steric bulk required to shield the palladium center. During the coupling of 3-bromoimidazo[1,5-a]pyridines, PPh₃ allows the substrate's nitrogen atoms to bind to the Pd(II) intermediate, leading to severe catalyst poisoning and stalled reactions.

• Bidentate Ligands (e.g., dppf): While dppf enforces a cis-geometry that favors reductive elimination, it is not sufficiently electron-rich to rapidly undergo oxidative addition with heteroaryl bromides, often resulting in moderate yields and competing protodeboronation of the boronic acid.

• Dialkylbiaryl Phosphines (Buchwald Ligands - XPhos & SPhos): These are the gold standard for this transformation 2. The electron-rich dicyclohexylphosphine moiety accelerates oxidative addition. More importantly, the bulky biaryl backbone creates a steric shield (the "umbrella effect") that prevents the imidazopyridine nitrogens from coordinating to the palladium center. This steric push also drastically lowers the activation energy for the final reductive elimination step.

• N-Heterocyclic Carbenes (e.g., PEPPSI-IPr): NHCs offer extreme σ-donation and high steric demand. While highly effective, they often require higher temperatures for activation compared to second-generation Buchwald precatalysts.

Caption: Suzuki-Miyaura catalytic cycle highlighting ligand-dependent steric push during reductive elimination.

Quantitative Benchmarking Data

The following table synthesizes benchmarking data for the cross-coupling of 3-Bromo-7-methylimidazo[1,5-a]pyridine with a standard arylboronic acid (e.g., phenylboronic acid) across various ligand systems.

Ligand System	Catalyst Precursor	Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
PPh₃	Pd(OAc)₂	5.0	100	24	< 30%	Severe catalyst poisoning; unreacted starting material.
dppf	Pd(dppf)Cl₂	5.0	90	16	55 - 65%	Moderate conversion; susceptible to protodeboronation.
SPhos	Pd(OAc)₂	2.0	80	12	85 - 90%	Excellent conversion; highly effective for heteroaryls.
XPhos	XPhos Pd G2	1.0 - 2.0	80	4 - 8	> 95%	Rapid reaction; mono-ligated Pd(0) prevents N-coordination.
PEPPSI-IPr	PEPPSI-IPr	2.0	80	12	88 - 92%	Robust performance; highly stable resting state.

Data synthesized from established protocols for imidazo[1,5-a]pyridine functionalization and ROCK inhibitor synthesis pipelines 1, 3.

Optimized Experimental Protocol: XPhos Pd G2 System

Based on the benchmarking data, the XPhos Pd G2 precatalyst system provides the most reliable, self-validating protocol. The G2 precatalyst ensures a 1:1 Ligand-to-Palladium ratio, rapidly generating the highly active L-Pd(0) species under mild basic conditions without requiring an independent reduction step.

Reagents & Materials

• Substrate: 3-Bromo-7-methylimidazo[1,5-a]pyridine (1.0 equiv, 1.0 mmol)

• Coupling Partner: Arylboronic acid (1.3 equiv, 1.3 mmol)

• Base: Potassium phosphate tribasic (K₃PO₄) (3.0 equiv, 3.0 mmol)

• Catalyst: XPhos Pd G2 (1.0 - 2.0 mol%)

• Solvent: 1,4-Dioxane / H₂O (5:1 v/v, 0.2 M)

Step-by-Step Methodology

• Reaction Assembly: To a dry Schlenk flask or a microwave vial equipped with a magnetic stir bar, charge the 3-Bromo-7-methylimidazo[1,5-a]pyridine, arylboronic acid, K₃PO₄, and XPhos Pd G2.

• Atmospheric Control (Critical): Seal the vessel with a septum. Evacuate the flask and backfill with ultra-high purity Nitrogen or Argon. Repeat this freeze-pump-thaw or evacuation cycle three times.

  • Causality: The active L-Pd(0) intermediate is highly susceptible to oxidation. Rigorous exclusion of O₂ prevents the formation of unreactive Pd black and suppresses the oxidative homocoupling of the boronic acid.

• Solvent Addition: Via syringe, add the 1,4-dioxane and deionized water (previously degassed via sparging with N₂ for 30 minutes).

  • Causality: The biphasic/aqueous nature of the solvent is non-negotiable. Water dissolves the K₃PO₄, generating the reactive "ate" complex[Ar'-B(OH)₃]⁻, which drastically accelerates the transmetalation step.

• Thermal Activation: Transfer the vessel to a pre-heated oil bath or heating block set to 80 °C. Stir vigorously for 4 to 8 hours. Monitor reaction progress via LC-MS or TLC.

• Workup & Extraction: Upon complete consumption of the aryl bromide, cool the mixture to room temperature. Dilute with Ethyl Acetate (15 mL) and wash sequentially with distilled water (10 mL) and brine (10 mL). Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (typically utilizing a gradient of Hexanes/Ethyl Acetate or DCM/MeOH, depending on the polarity of the appended aryl group) to isolate the pure biaryl product.

Caption: Experimental workflow for the optimized XPhos Pd G2 catalyzed Suzuki-Miyaura cross-coupling.

References

• US20160016914A1 - Spirocycloheptanes as inhibitors of ROCK. Patent detailing the use of XPhos-G2-Pd-preCat for the Suzuki coupling of 3-bromoimidazo[1,5-a]pyridines in medicinal chemistry.
• Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.Accounts of Chemical Research. Foundational review on the causality of Buchwald ligands overcoming steric and electronic hurdles in heteroaryl cross-couplings.
• Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions.PMC. Demonstrates the unique electronic properties and reactivity profiles of the imidazo[1,5-a]pyridine core during palladium catalysis.

Sources

• 1. US20160016914A1 - Spirocycloheptanes as inhibitors of rock - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-Bromo-7-methylimidazo[1,5-a]pyridine proper disposal procedures

Operational Safety and Disposal Architecture for 3-Bromo-7-methylimidazo[1,5-a]pyridine

In modern drug discovery and synthetic chemistry, halogenated nitrogen-containing heterocycles like 3-Bromo-7-methylimidazo[1,5-a]pyridine (CAS: 1263061-83-1) are indispensable building blocks. Frequently utilized as electrophiles in Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions, this compound’s unique imidazopyridine core is highly valued in the development of kinase inhibitors and CNS-active therapeutics.

However, chemical stewardship is just as critical as synthetic yield. As a halogenated, nitrogen-rich organic molecule, improper disposal of this compound poses severe risks to laboratory personnel, municipal water systems, and the environment. This guide provides a comprehensive, causality-driven framework for the safe handling and disposal of 3-Bromo-7-methylimidazo[1,5-a]pyridine, grounded in established environmental regulations and advanced chemical safety protocols [1].

Physicochemical Hazard Profile

Before executing any disposal protocol, it is critical to understand the quantitative properties of the material. The presence of both a bromine atom and a nitrogen-dense fused ring system dictates the entire downstream waste management strategy.

Property	Value	Operational Implication
Compound Name	3-Bromo-7-methylimidazo[1,5-a]pyridine	Target analyte for disposal tracking.
CAS Registry Number	1263061-83-1	Mandatory identifier for EHS waste manifests.
Molecular Formula	C8H7BrN2	Contains Halogen (Br) and Nitrogen (N).
Molecular Weight	211.06 g/mol	Required for mass-balance and yield calculations.
Halogen Content	~37.8% (w/w) Bromine	Strictly mandates routing to "Halogenated" waste streams.
Primary Hazard Class	Irritant, Environmental Hazard	Requires strict secondary containment and aquatic isolation.

The Mechanistic Causality of Disposal

To build a self-validating safety culture, researchers must understand why specific disposal rules exist, rather than blindly following them.

The Halogen Effect (C-Br Bond): You cannot pour this compound down the drain or mix it with standard non-halogenated waste. The carbon-bromine (C-Br) bond is relatively robust. If subjected to standard, low-temperature incineration, incomplete combustion can generate highly toxic brominated dioxins and furans. Furthermore, mixing halogenated waste with non-halogenated waste lowers the caloric value of the waste stream. This forces disposal facilities to expend exponentially more energy to achieve the temperatures required for complete destruction, driving up institutional disposal costs [2].

The Nitrogen Effect (NOx Generation): The imidazopyridine core is nitrogen-rich. During thermal destruction, this nitrogen is oxidized into nitrogen oxides (NOx). Therefore, the final Treatment, Storage, and Disposal Facility (TSDF) must be equipped with specialized selective catalytic reduction (SCR) scrubbers to neutralize both hydrobromic acid (HBr) and NOx gases before they are released into the atmosphere.

Waste Segregation Workflow

The diagram below illustrates the logical routing of 3-Bromo-7-methylimidazo[1,5-a]pyridine waste from the benchtop to final destruction.

Figure 1: Segregation and high-temperature incineration workflow for halogenated imidazopyridine waste.

Step-by-Step Operational & Disposal Methodologies

The following protocols provide a self-validating system for managing this compound post-reaction.

Phase I: Post-Reaction Quenching and Separation

• Reaction Termination: In a properly ventilated fume hood, slowly quench the reaction mixture by adding a saturated aqueous solution of ammonium chloride ( NH4​Cl ) at 0°C. This neutralizes unreacted electrophiles and safely deactivates any organometallic catalysts (e.g., Palladium) used alongside the imidazopyridine.

• Liquid-Liquid Extraction: Transfer the quenched mixture to a separatory funnel. Extract the organic layer using an appropriate solvent.

• Classification Check (Critical Step): Even if a non-halogenated solvent like ethyl acetate (EtOAc) is used for the extraction, the presence of the brominated starting material or its brominated byproducts dictates that the entire organic layer must now be classified as halogenated waste.

Phase II: Segregation and SAA Storage

• Primary Segregation: Funnel the organic extract exclusively into a chemically compatible carboy (e.g., High-Density Polyethylene, HDPE) explicitly designated for Halogenated Organic Waste .

• Solid Waste Containment: Place all contaminated consumables—such as silica gel from flash chromatography, filter papers, and disposable spatulas—into a robust, puncture-resistant solid chemical waste bin. Do not dispose of these in standard biohazard or municipal trash bins.

• GHS-Compliant Labeling: Immediately attach a hazardous waste tag to the carboy. You must list "3-Bromo-7-methylimidazo[1,5-a]pyridine", the estimated concentration, and all associated solvents (e.g., DCM, EtOAc, Hexanes) to comply with OSHA Hazard Communication Standards [3].

• Secondary Containment: Place the waste carboy in a secondary containment tray within your lab's designated Satellite Accumulation Area (SAA). This ensures that if the primary HDPE carboy fails, the halogenated mixture will not breach the laboratory environment.

Phase III: Final Destruction

• EHS Coordination: Monitor the SAA carboys. Once a container reaches 80% capacity, cap it securely and initiate a pickup request with your institution's Environmental Health and Safety (EHS) department. Never fill a waste carboy past 80% to allow for vapor expansion.

• TSDF Routing: EHS will transfer the waste to a licensed TSDF. The facility will subject the waste to high-temperature rotary kiln incineration (exceeding 1000°C). This extreme heat ensures the complete homolytic cleavage of the C-Br bonds, oxidizing the compound entirely into CO2​ , H2​O , N2​ , and HBr , which are subsequently neutralized by alkaline wet scrubbers [1].

References

• U.S. Environmental Protection Agency (EPA) . Learn the Basics of Hazardous Waste. Resource Conservation and Recovery Act (RCRA) Guidelines. URL: [Link]

• National Research Council (NRC) . Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. URL:[Link]

• Occupational Safety and Health Administration (OSHA) . Hazard Communication Standard. United States Department of Labor. URL:[Link]